Cas no 886615-35-6 (BENZENE, 1-BROMO-3-(BROMOMETHYL)-2,4-DICHLORO-)

BENZENE, 1-BROMO-3-(BROMOMETHYL)-2,4-DICHLORO- structure
886615-35-6 structure
Product Name:BENZENE, 1-BROMO-3-(BROMOMETHYL)-2,4-DICHLORO-
CAS No:886615-35-6
MF:C7H4Br2Cl2
MW:318.820658683777
CID:3373219
PubChem ID:59299491
Update Time:2025-04-21

BENZENE, 1-BROMO-3-(BROMOMETHYL)-2,4-DICHLORO- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 1-BROMO-3-(BROMOMETHYL)-2,4-DICHLORO-
    • 886615-35-6
    • MFCD27931490
    • JFTDNAXWZYOWHC-UHFFFAOYSA-N
    • SCHEMBL2210029
    • 1-bromo-3-(bromomethyl)-2,4-dichlorobenzene
    • 1-Bromo-3-bromomethyl-2,4-dichloro-benzene
    • DB-201664
    • Inchi: 1S/C7H4Br2Cl2/c8-3-4-6(10)2-1-5(9)7(4)11/h1-2H,3H2
    • InChI Key: JFTDNAXWZYOWHC-UHFFFAOYSA-N
    • SMILES: BrCC1C(=CC=C(C=1Cl)Br)Cl

Computed Properties

  • Exact Mass: 317.80363Da
  • Monoisotopic Mass: 315.80568Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0Ų
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